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Stereoselective synthesis of (Z)-allylic alcohols
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Compound of Interest

Compound Name: (2)-3-pyridin-2-ylprop-2-en-1-ol

cat. No.: B038221

Semi-Hydrogenation of Propargyl Alcohols

The partial reduction of alkynes to (Z)-alkenes is a foundational strategy for accessing cis-
olefins. For the synthesis of (Z)-allylic alcohols, the semi-hydrogenation of the corresponding
propargyl alcohols is a direct and effective method. This transformation is typically achieved
using heterogeneous catalysts that have been "poisoned"” to prevent over-reduction to the
corresponding alkane.

Key Methodologies

 Lindlar's Catalyst: This catalyst consists of palladium deposited on calcium carbonate and
treated with a poison, typically lead acetate and quinoline. The poison deactivates the most
active catalytic sites, allowing the hydrogenation to stop at the alkene stage. The reaction
proceeds via syn-addition of hydrogen to the alkyne adsorbed on the catalyst surface,
resulting in the (Z2)-alkene.[1]

e P-2 Nickel Catalyst: An alternative to palladium-based systems, the P-2 nickel catalyst is a
nickel boride catalyst prepared by the reduction of nickel(ll) acetate with sodium borohydride.
[2] It often provides excellent selectivity for the (Z2)-alkene and can be a more economical
choice.

The general workflow involves activating the catalyst, followed by the hydrogenation reaction
under a hydrogen atmosphere.
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Workflow for Semi-Hydrogenation
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Still-Gennari Olefination Mechanism
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One-Pot Co-Catalyzed Hydrosilylation-Oxidation
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Step 2: Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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